Cas no 910442-55-6 (6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester)

• Product Name: 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester
• CAS No: 910442-55-6
• MF: C₁₈H₂₂FNO₃
• MW: 319.370588779449
• MDL: MFCD08460788
• CID: 1072711
• PubChem ID: 49760976
• Update Time: 2025-05-19

6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• 6-Fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester
• tert-Butyl 3-oxo-6-fluoro-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• FT-0686033
• CS-0067228
• C18H22FNO3
• J-518722
• t-Butyl 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• SB39825
• W14147
• AS-73830
• 910442-55-6
• AM804538
• AKOS015950452
• tert-butyl6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• tert-butyl 6-fluoro-3-oxospiro[2H-indene-1,4'-piperidine]-1'-carboxylate
• DTXSID00678304
• MFCD08460788
• tert-Butyl 6-fluoro-3-oxo-2,3-dihydro-1'H-spiro[indene-1,4'-piperidine]-1'-carboxylate
• 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester

• MDL： MFCD08460788
• Inchi： 1S/C18H22FNO3/c1-17(2,3)23-16(22)20-8-6-18(7-9-20)11-15(21)13-5-4-12(19)10-14(13)18/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： BHMZKFCDJYJFJH-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(CC3(C=2C=1)CCN(C(=O)OC(C)(C)C)CC3)=O

Computed Properties

• Exact Mass: 319.15837173g/mol
• Monoisotopic Mass: 319.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester

Recent Advances in the Study of 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester (CAS: 910442-55-6)

The compound 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester (CAS: 910442-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of central nervous system (CNS) targeted therapies and enzyme inhibitors.

One of the primary research objectives surrounding this compound has been to elucidate its synthetic pathways and optimize its production for scalable applications. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity, addressing previous challenges in its large-scale preparation. The study highlighted the compound's role as a precursor in the synthesis of potent gamma-secretase modulators, which are being investigated for their potential in treating Alzheimer's disease.

In addition to its synthetic utility, 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester has been explored for its pharmacological properties. Recent in vitro studies have demonstrated its ability to interact with specific neurotransmitter receptors, suggesting its applicability in the development of antipsychotic and anxiolytic drugs. These findings were corroborated by molecular docking simulations, which revealed high binding affinity to serotonin and dopamine receptors.

Another significant area of research involves the compound's potential as a building block for protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel inhibitors targeting HIV-1 protease, showcasing its versatility in medicinal chemistry. The study emphasized the compound's spirocyclic core as a critical structural element that enhances binding efficiency and metabolic stability.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetic profile and toxicity. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Future directions include exploring its derivatives for broader therapeutic applications and further optimizing synthetic methodologies to meet industrial demands.

In conclusion, 6-fluoro-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester (CAS: 910442-55-6) represents a valuable scaffold in modern drug discovery. Its multifaceted applications, from CNS therapeutics to antiviral agents, underscore its importance in chemical biology and pharmaceutical research. Continued investigation into its properties and derivatives is expected to yield further breakthroughs in the coming years.